3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol
Overview
Description
“3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol” is a chemical compound that can be used as a reactant to synthesize (2 S)-2-amino-3-[3,4-di(methoxy)phenyl]propan-1-ol (β-amino alcohol) for use as a key intermediate to prepare the tetracyclic core of the Erythrina alkaloids .
Synthesis Analysis
The synthesis of “3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol” involves the use of 3-(3,4-Dimethoxyphenyl)-L-alanine as a reactant . Another method involves the reaction of 3-(3,4-dimethoxyphenyl)-2-propanol with carbamate .Molecular Structure Analysis
The molecular formula of “3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol” is C11H17NO3 . The structure includes an amino group (NH2), a propanol group (C3H7O), and a 2,4-dimethoxyphenyl group (C8H10O2).Chemical Reactions Analysis
The compound can participate in various chemical reactions. For instance, it can be used as a reactant to synthesize β-amino alcohol, which is a key intermediate in the preparation of the tetracyclic core of the Erythrina alkaloids .Physical And Chemical Properties Analysis
The compound has a molecular weight of 211.26 . It has a density of 1.122g/cm³, a boiling point of 382.012°C at 760 mmHg, and a refractive index of 1.537 .Scientific Research Applications
Intermediate in Drug Synthesis
This compound is an important intermediate in the synthesis of drugs . It is commonly used in the synthesis of antibiotics and anticancer drugs .
Chemical Degradation Substances
It is also used in the production of chemical degradation substances . These substances are often used in various fields of research, including environmental science and materials science.
Protecting Group in Organic Synthesis
The compound can be used as a protecting group in organic synthesis reactions . Protecting groups are functional groups used in chemistry to temporarily mask reactive sites in a molecule during a chemical reaction.
Synthesis of Pharmaceutically Relevant Disubstituted 1-Phenylpropan-2-Amine Derivatives
Transaminases offer an environmentally and economically attractive method for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones .
Synthesis of Novel Disubstituted 1-Phenylpropan-2-Amines
The compound can be used in the synthesis of novel disubstituted 1-phenylpropan-2-amines . These amines could be produced with high conversion and enantiomeric excess .
Preparation of Tetracyclic Core of the Erythrina Alkaloids
The compound can be used as a reactant to synthesize (2 S)-2-amino-3-[3,4-di(methoxy)phenyl]propan-1-ol (β-amino alcohol) for use as a key intermediate to prepare the tetracyclic core of the Erythrina alkaloids .
Future Directions
properties
IUPAC Name |
3-amino-1-(2,4-dimethoxyphenyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3/c1-14-8-3-4-9(10(13)5-6-12)11(7-8)15-2/h3-4,7,10,13H,5-6,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFPFWXCRBUXPNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(CCN)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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